4-ethoxy-N-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)benzamide

• IUPAC Name: 4-ethoxy-N-[2-[[6-(pyridin-2-ylamino)pyridazin-3-yl]amino]ethyl]benzamide
• InChI: InChI=1S/C20H22N6O2/c1-2-28-16-8-6-15(7-9-16)20(27)23-14-13-22-18-10-11-19(26-25-18)24-17-5-3-4-12-21-17/h3-12H,2,13-14H2,1H3,(H,22,25)(H,23,27)(H,21,24,26)
• InChI Key: JSJFDGGAMOXEED-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCCNC2=NN=C(C=C2)NC3=CC=CC=N3
• Molecular Formula: C20H22N6O2
• Molecular Weight: 378.4 g/mol
• CAS No.: 1021248-88-3

Description

4-ethoxy-N-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)benzamide is a useful research compound. Its molecular formula is C20H22N6O2 and its molecular weight is 378.436. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of similar compounds involves complex reactions that contribute to the development of pharmaceuticals and materials science. For example, Saito et al(1974) described the reaction of ethyl ethoxymethylenecyanoacetate with its hydrazino derivative, resulting in compounds that upon heating cyclized to diethyl 7-aminopyrazolo[1,5-a]pyrimidine-3,6-dicarboxylate, a process involving rearrangement and cyclization, indicative of the synthetic pathways utilized in creating complex molecules for various applications (Saito et al., 1974). This synthetic methodology may be relevant to the synthesis of 4-ethoxy-N-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)benzamide, showcasing the intricate chemical processes involved in producing novel compounds.

Biological Screening and Potential Applications

El-Wahab et al. (2011) prepared a series of 4-benzyl-2-substituted phthalazin-1-one derivatives and evaluated their antimicrobial activities, discovering promising effects against various bacteria and fungi. This highlights the potential of structurally related compounds in contributing to the development of new antimicrobial agents (El-Wahab et al., 2011). Similar research efforts could be directed towards this compound, exploring its potential biomedical applications.

Antiviral Research

Hebishy et al. (2020) explored novel benzamide-based 5-aminopyrazoles and their derivatives, demonstrating significant antiviral activities against the H5N1 strain of the influenza virus. This study underscores the importance of novel synthetic compounds in the search for effective antiviral drugs, potentially including this compound (Hebishy et al., 2020).